Cas no 2245862-70-6 (Pyrazino[2,1-c][1,4]oxazine, octahydro-3-methyl-, (3R,9aS)-)

• Product Name: Pyrazino[2,1-c][1,4]oxazine, octahydro-3-methyl-, (3R,9aS)-
• CAS No: 2245862-70-6
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5155079
• Update Time: 2025-05-24

Pyrazino[2,1-c][1,4]oxazine, octahydro-3-methyl-, (3R,9aS)- Chemical and Physical Properties

Names and Identifiers

• Pyrazino[2,1-c][1,4]oxazine, octahydro-3-methyl-, (3R,9aS)-

• Inchi： 1S/C8H16N2O/c1-7-5-10-3-2-9-4-8(10)6-11-7/h7-9H,2-6H2,1H3/t7-,8+/m1/s1
• InChI Key： LHNIBRPDBYRMRF-SFYZADRCSA-N
• SMILES： O1[C@H](C)CN2CCNC[C@@]2([H])C1

Additional information on Pyrazino[2,1-c][1,4]oxazine, octahydro-3-methyl-, (3R,9aS)-

Pyrazino[2,1-c][1,4]oxazine, Octahydro-3-Methyl-, (3R,9aS)-

The compound Pyrazino[2,1-c][1,4]oxazine, octahydro-3-methyl-, (3R,9aS)- is a highly specialized organic molecule with the CAS number 2245862-70-6. This compound belongs to the class of bicyclic compounds and is characterized by its unique structural features and stereochemistry. The name itself highlights its core structure: the pyrazino[2,1-c][1,4]oxazine ring system. This system is a fused bicyclic framework consisting of a pyrazine ring and an oxazine ring sharing two adjacent atoms. The octahydro prefix indicates that the molecule has a partially saturated structure with eight hydrogen atoms in the bicyclic system.

The (3R,9aS) stereochemistry denotes the specific spatial arrangement of the substituents on the molecule. This stereochemistry is crucial for understanding the compound's properties and potential applications. Recent studies have shown that such bicyclic systems are of great interest in medicinal chemistry due to their potential as scaffolds for drug development.

One of the most significant aspects of this compound is its ability to act as a ligand in various biochemical systems. Researchers have explored its interactions with G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. The molecule's unique structure allows it to bind selectively to these receptors, making it a promising candidate for therapeutic interventions in conditions such as neurodegenerative diseases and inflammatory disorders.

Moreover, the compound has been studied for its role in enzyme inhibition. Recent findings indicate that it can inhibit certain kinases involved in cellular signaling pathways. This property makes it a valuable tool in understanding disease mechanisms and developing targeted therapies.

In terms of synthesis, Pyrazino[2,1-c][1,4]oxazine derivatives are typically synthesized through multi-step organic reactions involving cyclization and stereocontrol techniques. The synthesis of (3R,9aS)-octahydro-3-methyl-pyrazino[2,1-c][1,4]oxazine requires precise control over reaction conditions to achieve the desired stereochemistry. Advanced methodologies such as asymmetric catalysis and enantioselective synthesis have been employed to optimize the production process.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of Pyrazino[2,1-c][1,4]oxazine derivatives at an atomic level. These models provide insights into how slight modifications to the molecule's structure can enhance its bioactivity or selectivity for specific targets.

In conclusion, Pyrazino[2,1-c][1,4]oxazine derivatives represent a promising class of compounds with diverse applications in medicinal chemistry and pharmacology. The specific stereochemistry of (3R,9aS)-octahydro-3-methyl-pyrazino[2,c][1,c]oxazine adds another layer of complexity and functionality to this already intriguing molecule.